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Compound of Interest

Compound Name: Dicyclohexylmethanol

Cat. No.: B146628

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of
dicyclohexylmethanol in various common laboratory solvents. Due to the limited availability of
specific quantitative data in public literature, this guide presents known solubility information
and furnishes detailed experimental protocols to enable researchers to determine precise
solubility values for their specific applications.

Introduction to Dicyclohexylmethanol

Dicyclohexylmethanol (also known as dicyclohexylcarbinol) is an organic compound with the
chemical formula C13H240. It is characterized by a hydroxyl group attached to a carbon atom
which is, in turn, bonded to two cyclohexyl rings. This structure imparts a significant nonpolar
character to the molecule, while the hydroxyl group provides a site for hydrogen bonding.
Dicyclohexylmethanol is a white to off-white solid at room temperature.[1][2] Its physical
properties, particularly its melting point of 58-64 °C, are important considerations for its
dissolution in various solvents.[1][2][3]

Solubility Profile of Dicyclohexylmethanol

The solubility of dicyclohexylmethanol is governed by the "like dissolves like" principle. Its
large, nonpolar dicyclohexyl moiety dictates its affinity for nonpolar organic solvents, while the
polar hydroxyl group allows for some interaction with polar solvents.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b146628?utm_src=pdf-interest
https://www.benchchem.com/product/b146628?utm_src=pdf-body
https://www.benchchem.com/product/b146628?utm_src=pdf-body
https://www.benchchem.com/product/b146628?utm_src=pdf-body
https://www.benchchem.com/product/b146628?utm_src=pdf-body
https://www.chembk.com/en/chem/Dicyclohexylmethanol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9454633.htm
https://www.chembk.com/en/chem/Dicyclohexylmethanol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9454633.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9454633.htm
https://www.benchchem.com/product/b146628?utm_src=pdf-body
https://www.benchchem.com/product/b146628?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Qualitative and Quantitative Solubility Data

The following table summarizes the available solubility data for dicyclohexylmethanol. It is

important to note that quantitative data is sparse, and the provided information is based on

publicly accessible chemical data sheets and qualitative descriptions.

Quantitative

] o Solubility
Solvent Chemical Qualitative . Reference(s
Solvent . (at ambient
Class Formula Solubility
temperature
)
Polar Protic 0.1 g/mL,
Methanol CHsOH Soluble [1][2][4]
Solvents clear
Data not
Ethanol C2HsOH Soluble ) [1]
available
. Data not
Water H20 Low solubility ) [5]
available
Polar Aprotic Dimethyl Data not
CsHsO Soluble ) [1]
Solvents Methanol available
_ Data not
Ethers Diethyl Ether (C2H5)20 Soluble ) [1]
available

Note: The term "soluble” in a qualitative context generally implies that a significant amount of

the solute dissolves in the solvent, but does not specify the exact concentration.

Experimental Protocol for Determining Solubility

For applications requiring precise solubility values, experimental determination is necessary.

The following is a detailed protocol for the isothermal shake-flask method, a common and

reliable technique for determining the solubility of a solid in a liquid solvent.[6][7]

3.1. Materials and Equipment

o Dicyclohexylmethanol (solute)
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Solvent of interest

Analytical balance (£0.1 mg accuracy)

Vials with screw caps (e.g., 4 mL)

Constant temperature orbital shaker or water bath

Syringe filters (0.45 um, solvent-compatible, e.g., PTFE)

Syringes

Volumetric flasks

Analytical instrumentation for quantification (e.g., HPLC, GC, UV-Vis spectrophotometer)
3.2. Procedure

Preparation of Supersaturated Solution:

o Accurately weigh an excess amount of dicyclohexylmethanol and add it to a vial. The
excess solid is crucial to ensure that the solution reaches saturation.

o Add a known volume or mass of the desired solvent to the vial.
o Securely cap the vial to prevent solvent evaporation.
Equilibration:

o Place the vial in a constant temperature orbital shaker or water bath set to the desired
temperature (e.g., 25 °C).

o Agitate the mixture for a sufficient period to ensure equilibrium is reached. This can range
from 24 to 72 hours, depending on the solvent and the dissolution rate of the solid. It is
advisable to perform preliminary experiments to determine the optimal equilibration time.

Phase Separation:
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o Once equilibrium is achieved, allow the vial to rest in the constant temperature
environment for a period to allow the undissolved solid to settle.

o Carefully withdraw a sample of the supernatant using a syringe.

o Immediately filter the sample through a 0.45 pum syringe filter into a clean, pre-weighed
vial. This step is critical to remove all undissolved solid particles.

e Quantification:

[e]

Accurately weigh the filtered saturated solution.

o Evaporate the solvent from the filtered sample under a gentle stream of nitrogen or in a
vacuum oven at a temperature below the boiling point of the solvent and the melting point
of dicyclohexylmethanol.

o Once the solvent is completely removed, weigh the remaining solid
dicyclohexylmethanol.

o Alternatively, the concentration of dicyclohexylmethanol in the filtered saturated solution
can be determined using a suitable analytical technique such as HPLC, GC, or UV-Vis
spectrophotometry against a pre-prepared calibration curve.

» Calculation of Solubility:

o Calculate the solubility in g/mL using the following formula: Solubility (g/mL) = (mass of
dissolved dicyclohexylmethanol in g) / (volume of solvent in mL)

o If the quantification was done by weighing the evaporated solid, the mass of the solvent
can be determined by subtracting the mass of the dissolved solid from the total mass of
the filtered solution. The volume of the solvent can then be calculated using its density at

the experimental temperature.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of
dicyclohexylmethanol solubility using the shake-flask method.
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Experimental workflow for determining the solubility of dicyclohexylmethanol.

Factors Influencing Solubility

Several factors can influence the solubility of dicyclohexylmethanol:

o Temperature: Generally, the solubility of a solid in a liquid solvent increases with
temperature. However, this relationship should be determined experimentally for each
solvent system.

¢ Solvent Polarity: As a largely nonpolar molecule with a single polar functional group,
dicyclohexylmethanol's solubility will be highest in solvents of similar polarity. It is expected
to be highly soluble in nonpolar solvents like hydrocarbons and ethers, and moderately
soluble in polar aprotic and polar protic solvents.

e Purity of Compound and Solvent: Impurities in either the dicyclohexylmethanol or the
solvent can affect the measured solubility. It is recommended to use high-purity materials for
accurate determinations.

Conclusion

While quantitative solubility data for dicyclohexylmethanol in a wide range of common
solvents is not readily available in the public domain, its chemical structure suggests a high
affinity for organic solvents and low solubility in water. The provided experimental protocol
offers a robust method for researchers and drug development professionals to determine
precise solubility values tailored to their specific needs. This information is critical for
applications such as reaction chemistry, formulation development, and purification processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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